Cas no 2648934-60-3 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid
• CAS No: 2648934-60-3
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6449865
• PubChem ID: 165574951
• Update Time: 2025-06-10

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid
• 2648934-60-3
• EN300-1538167
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]propanoic acid

• Inchi： 1S/C23H26N2O5/c1-14(21(26)25-15(2)22(27)28)11-12-24-23(29)30-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,14-15,20H,11-13H2,1-2H3,(H,24,29)(H,25,26)(H,27,28)/t14?,15-/m0/s1
• InChI Key： WQJIRYRJWGTSHX-LOACHALJSA-N
• SMILES： O(C(NCCC(C)C(N[C@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid

Introduction to (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic Acid (CAS No. 2648934-60-3)

(2S-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2648934-60-3, is a derivative of amino acids and has been extensively studied for its potential applications in drug development and therapeutic interventions.

The molecular structure of this compound features a complex arrangement of functional groups, including an amino group, a methoxycarbonyl group, and a fluorenyl moiety. These structural elements contribute to its unique chemical properties and biological activities. The presence of the (2S) configuration indicates a specific stereochemical arrangement, which is crucial for the compound's efficacy and interaction with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Its ability to interact with these targets makes it a promising candidate for further research and development.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The fluorenyl moiety, in particular, has been shown to enhance the solubility and bioavailability of pharmaceutical compounds, making it an attractive feature for drug design. Additionally, the methoxycarbonyl group contributes to the stability of the compound under various conditions, ensuring its effectiveness in biological systems.

Recent studies have demonstrated that derivatives of amino acids with similar structural motifs can exhibit potent pharmacological effects. For instance, modifications of the side chain and the presence of specific functional groups can significantly alter the compound's interactions with biological targets. The (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid has been found to show promising results in preclinical trials, particularly in models of inflammation and cancer.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as chiral resolution and protecting group strategies, are employed to ensure high yield and purity. The complexity of its synthesis underscores the challenges faced by researchers in developing such advanced molecules for therapeutic use.

The pharmacokinetic properties of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid are also under investigation. Understanding how the body processes this compound is essential for optimizing its therapeutic potential. Studies have shown that modifications to the molecular structure can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. This information is critical for designing effective drug formulations and dosing regimens.

In conclusion, (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable tool for researchers investigating new treatments for various diseases. As further studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound is poised to play a crucial role in the development of next-generation therapeutics.